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Compound of Interest

Compound Name: 5-Nitro-2-furaldehyde

Cat. No.: B057684

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management of chemical waste is paramount to ensuring a safe and compliant
operational environment. This guide provides essential, step-by-step procedures for the proper
disposal of 5-Nitro-2-furaldehyde, a compound requiring careful handling due to its potential
hazards. Adherence to these protocols is critical for personnel safety and environmental
protection.

Hazard Profile and Safety Summary

5-Nitro-2-furaldehyde is classified as a flammable solid and is considered hazardous waste.
[1] The toxicological properties of this material have not been fully investigated, but it may
cause eye, skin, respiratory, and digestive tract irritation.[2] As with many nitro compounds, it
should be handled with caution.

Before handling 5-Nitro-2-furaldehyde for disposal, it is imperative to wear appropriate
Personal Protective Equipment (PPE):

» Eye Protection: Chemical safety goggles or glasses.[1]
e Hand Protection: Chemical-resistant gloves.[1]

» Skin and Body Protection: Long-sleeved clothing or a lab coat.[1]
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o Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a
NIOSH/MSHA or European Standard EN 149:2001 approved respirator is recommended.[1]

Quantitative Data Summary

While specific waste codes are application-specific and not product-specific, the following table
summarizes key hazard classifications for 5-Nitro-2-furaldehyde.

Property Value Source
UN Number 1325 [3][4]
Hazard Class 4.1 (Flammable Solid) [31[4]
Packing Group Il [3]
Storage Class (LGK) 4.1B [1]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 5-Nitro-2-furaldehyde and its contaminated
materials is to manage them as hazardous waste through a licensed and approved waste
disposal company.[3][5] High-temperature incineration at a permitted facility is a likely disposal
method for this type of compound.[3][6]

1. Waste Segregation and Collection:

¢ Solid Waste: Collect any surplus or expired 5-Nitro-2-furaldehyde in a designated, clearly
labeled hazardous waste container. The container should be robust, chemically resistant,
and have a secure lid.[5]

» Contaminated Materials: Any materials that have come into contact with the compound, such
as weighing paper, gloves, and paper towels, must also be placed in the same hazardous
waste container.[5]

» Solutions: If the compound is in a solvent, it should be collected in a designated liquid
hazardous waste container. Ensure the solvent is compatible with the other contents of the
container.[5]
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Incompatibilities: Do not mix this waste with other chemical waste streams unless explicitly

instructed to do so by your institution's Environmental Health and Safety (EHS) department.
Aromatic nitro compounds are incompatible with strong oxidizing agents, strong bases, and
acids.[6]

. Container Labeling and Storage:

Properly label the hazardous waste container with the words "Hazardous Waste," the full
chemical name "5-Nitro-2-furaldehyde," the associated hazards (e.g., "Flammable Solid"),
and the date of accumulation.[5][7]

Store the hazardous waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.[5] The storage area should be a cool, dry place.[2]

Do not fill the waste container to more than 80% capacity to allow for vapor expansion.[6]
Ensure the container is tightly closed when not in use.[1][2][7]

. Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal company
to arrange for the pickup and proper disposal of the waste.[5][6]

Provide the disposal company with all available information about the waste, including the
Safety Data Sheet (SDS) for 5-Nitro-2-furaldehyde.[5]

. Spill Response:

In the event of a small spill, vacuum or sweep up the material and place it into a suitable,
labeled disposal container.[2] Avoid generating dusty conditions.[2]

For larger spills, evacuate the area and contact your institution's EHS department
immediately.[6]

Disposal Workflow
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Caption: Workflow for the proper disposal of 5-Nitro-2-furaldehyde waste.
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Disclaimer: This information is intended as a guide and is based on generally available safety
data. It is imperative to consult your institution's specific Environmental Health and Safety
(EHS) protocols and a licensed hazardous waste disposal company for disposal instructions
tailored to your location and circumstances. Never attempt to treat or dispose of this chemical
without expert guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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